Cas no 2227894-93-9 ((2R)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: (2R)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 2227894-93-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6435117
• PubChem ID: 165700770
• Update Time: 2025-05-25

(2R)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-ol
• 2227894-93-9
• EN300-1730335

• Inchi： 1S/C9H14N2O/c1-3-11-7-9(6-10-11)5-4-8(2)12/h3,6-8,12H,1,4-5H2,2H3/t8-/m1/s1
• InChI Key： SRVPUFQVIWZYLX-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-ol

Chemical Compound CAS No. 2227894-93-9: (2R)-4-(1-Ethenyl-1H-Pyrazol-4-Yl)Butan-2-Ol

The chemical compound with CAS number 2227894-93-9, commonly referred to as (2R)-4-(1-Ethenyl-1H-Pyrazol-4-Yl)Butan-2-Ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a butanol backbone, making it a valuable subject for both academic research and industrial applications.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is a core structure in many bioactive compounds. In this compound, the pyrazole ring is substituted with an ethenyl group at position 1 and is connected to a butanol moiety at position 4. The butanol group introduces hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

The stereochemistry of this compound is particularly noteworthy. The (2R) configuration at the butanol position ensures a specific spatial arrangement of the molecule, which can significantly influence its biological activity. Recent studies have shown that this stereochemistry plays a crucial role in the compound's ability to interact with target proteins, making it a promising candidate for drug development.

From a synthetic perspective, the preparation of (2R)-4-(1-Ethenyl-1H-Pyrazol-4-Yl)Butan-2-Ol involves a series of carefully designed reactions. The synthesis typically begins with the formation of the pyrazole ring through condensation reactions involving ammonia or primary amines with carbonyl compounds. Subsequent steps involve alkylation or coupling reactions to introduce the ethenyl group and the butanol moiety. The stereochemistry is controlled during these steps to ensure the desired (R) configuration at position 2.

Recent advancements in asymmetric synthesis have further enhanced the efficiency and selectivity of these reactions. For instance, researchers have employed chiral catalysts to achieve high enantioselectivity during the formation of the butanol stereocenter. These developments have not only improved the yield of the desired enantiomer but also reduced the environmental footprint of the synthesis process.

In terms of applications, (2R)-4-(1-Ethenyl-1H-Pyrazol-4-Yl)Butan-2-Ol has shown potential in various areas. Its ability to act as a chiral auxiliary in asymmetric catalysis has been explored in recent studies. Additionally, its bioactivity has been investigated in preclinical models, where it demonstrated promising results as an inhibitor of certain enzyme targets associated with neurodegenerative diseases.

One area where this compound has gained significant traction is in drug discovery. Its unique structure allows it to bind to specific receptors with high affinity, making it a valuable lead compound for developing new therapeutic agents. Researchers have also explored its potential as a building block for more complex molecules, leveraging its functional groups for further chemical transformations.

The physical properties of (2R)-4-(1-Ethenyl-1H-Pyrazol-4-Yl)Butan-2-Ol are equally intriguing. Its melting point and boiling point are consistent with those of similar organic compounds, while its solubility in various solvents makes it suitable for both laboratory experiments and industrial processes. The compound's stability under different conditions has also been thoroughly investigated, ensuring its reliability as a reagent or intermediate in chemical synthesis.

In conclusion, (2R)-4-(1-Ethenyl-1H-Pyrazol-4-Yl)Butan-2-Ol (CAS No. 2227894-93-9) is a multifaceted compound with significant implications for organic chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and insights into its properties, this compound remains at the forefront of chemical innovation.